Cas no 2171723-25-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(thiophen-3-yl)ethylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(thiophen-3-yl)ethylcarbamoyl}butanoic acid
• CAS No: 2171723-25-2
• MF: C₂₆H₂₆N₂O₅S
• MW: 478.560045719147
• CID: 5893024
• PubChem ID: 165576803
• Update Time: 2025-10-31

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(thiophen-3-yl)ethylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(thiophen-3-yl)ethylcarbamoyl}butanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[1-(thiophen-3-yl)ethyl]carbamoyl}butanoic acid
• EN300-1539780
• 2171723-25-2

• Inchi： 1S/C26H26N2O5S/c1-16(17-12-13-34-15-17)27-25(31)23(10-11-24(29)30)28-26(32)33-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,12-13,15-16,22-23H,10-11,14H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： QCFUQXQINXBJMT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.15624311g/mol
• Monoisotopic Mass: 478.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 133Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(thiophen-3-yl)ethylcarbamoyl}butanoic acid

Recent Advances in the Study of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(thiophen-3-yl)ethylcarbamoyl}butanoic acid (CAS: 2171723-25-2)

In recent years, the compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(thiophen-3-yl)ethylcarbamoyl}butanoic acid (CAS: 2171723-25-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug delivery systems and targeted therapies. The integration of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the thiophene moiety provides this compound with distinct chemical properties that are being explored for their biological relevance.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and biological evaluation of this compound. The researchers employed a multi-step synthetic route to achieve high purity and yield, emphasizing the importance of the Fmoc group in facilitating peptide coupling reactions. The study highlighted the compound's ability to act as a versatile building block in the synthesis of peptide-based therapeutics, owing to its stability and reactivity under physiological conditions.

Further research has explored the compound's potential in targeted drug delivery. A team at the University of Cambridge demonstrated that 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(thiophen-3-yl)ethylcarbamoyl}butanoic acid could be conjugated with nanoparticles to enhance the delivery of anticancer drugs to specific tumor sites. The thiophene moiety was found to play a critical role in improving the binding affinity of the conjugate to tumor-associated receptors, thereby increasing the efficacy of the treatment while minimizing off-target effects.

In addition to its applications in drug delivery, this compound has also been investigated for its role in modulating protein-protein interactions. A study conducted by the National Institutes of Health (NIH) revealed that the compound could inhibit the interaction between certain oncogenic proteins, suggesting its potential as a therapeutic agent in cancer treatment. The Fmoc group was identified as a key structural element that enhances the compound's binding affinity to the target proteins.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as scalability of synthesis, pharmacokinetics, and long-term toxicity need to be addressed in future studies. However, the current body of research underscores the significant potential of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(thiophen-3-yl)ethylcarbamoyl}butanoic acid in advancing the field of chemical biology and pharmaceutical sciences.

In conclusion, the compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(thiophen-3-yl)ethylcarbamoyl}butanoic acid (CAS: 2171723-25-2) represents a promising avenue for future research and development in the pharmaceutical industry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration in drug delivery, targeted therapies, and protein modulation. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges.